Cas no 100414-81-1 (2,5-Ethano-2H-azocino[4,3-b]indol-6(3H)-one,4-ethylidene-1,4,5,7-tetrahydro-, (2R,4E,5S)-)

2,5-Ethano-2H-azocino[4,3-b]indol-6(3H)-one,4-ethylidene-1,4,5,7-tetrahydro-, (2R,4E,5S)- structure
100414-81-1 structure
Product Name:2,5-Ethano-2H-azocino[4,3-b]indol-6(3H)-one,4-ethylidene-1,4,5,7-tetrahydro-, (2R,4E,5S)-
CAS No:100414-81-1
MF:C17H18N2O
MW:266.337624073029
CID:153094
PubChem ID:51051652
Update Time:2025-04-19

2,5-Ethano-2H-azocino[4,3-b]indol-6(3H)-one,4-ethylidene-1,4,5,7-tetrahydro-, (2R,4E,5S)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Ethano-2H-azocino[4,3-b]indol-6(3H)-one,4-ethylidene-1,4,5,7-tetrahydro-, (2R,4E,5S)-
    • (+)-Ervaticine
    • 2,5-Ethano-2H-azocino[4,3-b]indol-6(3H)-one,4-ethylidene-1,4,5,7-tetrahydro-, (E)-(+)-
    • Conolidine
    • Ervaticine
    • 2,5-Ethano-2H-azocino[4,3-b]indol-6(3H)-one, 4-ethylidene-1,4,5,7-tetrahydro-, (2R,4E,5S)-
    • 2,5-ETHANO-2H-AZOCINO(4,3-B)INDOL-6(3H)-ONE, 4-ETHYLIDENE-1,4,5,7-TETRAHYDRO-, (2R,4E,5S)-
    • (+)-Conolidine
    • Q15410923
    • SCHEMBL10073828
    • 100414-81-1
    • WJ97DL8YCB
    • DTXSID401126453
    • UNII-WJ97DL8YCB
    • (2R,4E,5S)-4-Ethylidene-1,4,5,7-tetrahydro-2,5-ethano-2H-azocino[4,3-b]indol-6(3H)-one
    • (1R,13S,14E)-14-ethylidene-1,10- diazatetracyclo(11.2.2.0(3,11).0{4,9})heptadeca-3(11),4,6,8-tetraen-12-one
    • Inchi: 1S/C17H18N2O/c1-2-11-9-19-8-7-12(11)17(20)16-14(10-19)13-5-3-4-6-15(13)18-16/h2-6,12,18H,7-10H2,1H3/b11-2-/t12-/m0/s1
    • InChI Key: DBGBUYFOJXOYNY-RENATIMJSA-N
    • SMILES: O=C1C2=C(C3C=CC=CC=3N2)CN2C/C(=C/C)/[C@@H]1CC2

Computed Properties

  • Exact Mass: 266.14204
  • Monoisotopic Mass: 266.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.1A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 36.1
  • LogP: 3.07030

2,5-Ethano-2H-azocino[4,3-b]indol-6(3H)-one,4-ethylidene-1,4,5,7-tetrahydro-, (2R,4E,5S)- Related Literature

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